The most important energy source in the world is the sun. This energy source can be converted to electricity using photovoltaic/thermal (PV/T) solar panels. PV/T solar panel conversion efficiency may decrease due to several reasons. One of the most important of these reasons is the increase in the temperature of the panels. This increase in temperature decreases the efficiency of the panels. To improve the efficiency, panels should be cooled using a cooling technique. In this comprehensive review study, cooling techniques used in the previous studies are analyzed and the decrease in temperature and enhancement in electrical efficiency are presented. In this study also, passive and active cooling techniques which were examined in the previous theoretical and experimental studies are investigated separately. Within the scope of this review study, which examines cooling of solar panels, a total of 208 publications, 14 of which are books, 34 of which are review articles, and 160 of which are research articles, have been reviewed. Also, most of the studies are experimental, the most preferred panel type is poly-crystalline panel, the most used cooling techniques are active cooling techniques, and the most preferred fluid is water as coolant. On the other hand, 39 of the research articles is theoretical, 91 is experimental, and 30 is both theoretical and experimental. In this review, a table was prepared containing type of PV/T, cooling method, fluid or material used in cooling, decrease in average temperature due to cooling and increase in electrical efficiency from reviewed studies. A detailed statistical analysis was performed benefiting this table named Table 1. As a result, it was seen that panel operation temperature could be reduced by as much as 49.2 °C and efficiency of the panel could be improved by as much as 47.67 % as shown in Fig. 9 - Fig. 24.

Various kinds of PV module deteriorations are interested in field operation. This work investigated the annual expansion of front encapsulant delamination of PV modules. One string consisting of 16 polycrystalline silicon PV modules connected in series, operated under the tropical climate condition since 2003, was used for monitoring. Starting from the 7th year following the procedure, the electrical parameters at standard test conditions of all modules and the visual inspections were annually measured, and the images were taken by a high-resolution digital camera. At the 16th year, the results indicate that the highest power output achieved by any of the modules was less than 80% of the value on the nameplate. At the 19th year, the module power was 63% of the value on the nameplate at the 75th percentile. Delamination zones were calculated from the high-resolution images of each cell, and the areas were analyzed with perimeters using the ImageJ program and OpenCV module in Python. At the 80th percentile, the delamination area was found to have increased from 8% to 30% in four years. The progressive enlargement of the delamination region in cells placed at the center was more than on cells at the corner of the module. Expansion characteristics of delamination zones were also observed. The expansion rate of delamination was more horizontal than in the vertical direction. Several new delamination zones were found on cells located at more than cells at the corner of the module. The displacement vector of the centroid of the delamination region was proposed to track the direction of annual delamination expansion.

The uncertain cooling effect and additional huge primary energy consumption caused by humidity regulation are currently the main problems of traditional environmental regulation systems in sow houses. In this study, a new spray cooling system is proposed based on PV/T and heat recovery in sow houses. Meanwhile, the mathematical models are established for its key equipment and their reliability is verified according to literature data. The results show that the maximum error is less than 14.5 % for the models. Based on the above models, the annual operation modes are determined for the new system. Specifically, its annual operation modes mainly include the cooling season, the heating season, the transitional spring and the transitional autumn. Meanwhile, the exergy loss and energy consumption are analyzed for the new system in four seasons through simulation. The results show that in the cooling and heating seasons, the exergy loss first decreases and then increases with the increase of spray power (SP) and mass flow rate of circulating water (MFRW). In the transition season, the exergy loss decreases with the increase of MFRW, while it first decreases and then increases with the increase of SP. However, the annual energy consumption increases with the increase of SP and MFRW. Aim at the minimum exergy loss of new system, its optimal control parameters are obtained in four seasons through optimization. Specifically, when the mass flow rate of supply air is the minimum ventilation rate required by sows, the optimal SP and MFRW are recommended as 40 kW and 12245 kg/h in the cooling and heating seasons, respectively. Meanwhile, they are recommended as 35 kW and 12245 kg/h in the transition season, respectively. The above research can provide guidance for the improvement of traditional spray cooling systems and the performance optimization of new system.

As a result of cloud-fog (CF) technology, today's society is experiencing low delay, great performance, improved safety, and lower operating costs. As a result of integrating Smart Grid (SG) into the CF platform, the power supply is of higher quality, and the transmission, distribution, and production of power are secure; management of demand and supply is continuous. The study proposes integrating SG with CF-driven environments to improve source distribution. There are 6 fogs in various areas. Every fog connects to a cluster, and there are 500 smart houses in every cluster. Home energy demands are fulfilled by fogs using various load balancing algorithms (LBAs), which are implemented on Digital Twin Virtual Machines (DTDTVMs) and provided with a fast response time (RT) and processing time (PT). The study proposes a Honeybee Mating Optimization Algorithm to balance loads using improved service broker policies. After comparing the outcomes of the suggested LBA to the particle swarm optimization algorithm (PSO), it can be concluded the suggested LBA performs better in comparison with PSO. All the simulation results and comparisons have been performed on digital twin environment to provide more realistic framework for this study.

This paper proposes fog computing as a method of minimizing latency and maximizing performance by storing the information in the cloud to give a wide range of services to users using cloud computing. Also, consumer requests have been handled by several cloud Data Centers (DCs). Due to the fog's ability to attract more users and provide more services, load balancing has become increasingly crucial. It is therefore necessary to enhance the method that balances the fog's load. The study proposes a three-layer model comprising a cloud layer, a fog layer, and a user layer for optimal energy management in renewable power grids. The renewable energy sources are all modeled within the digital twin environment to make sure that very accurate monitoring is made. It is proposed for balancing the fog load using an artificial intelligence based optimization algorithm called the Whale optimization algorithm (WOA). Services are provided by fog servers in response to requests from users. In case of failure of the fog layer, all consumers' records are saved and services are provided to them through the cloud. Moreover, the service broker policies (SBP) have been applied to select the DCs efficiently. This paper compares the suggested algorithm to three previously developed algorithms including the particle swarm optimization (PSO), differential devolution (DE), and teaching–learning-based optimization (TLBO). It uses the three SBPs of closest data center, optimize response time (RT), reconfigure dynamically with load, and an improved SBP. It also minimizes RT and process time to improve the efficiency. The results show that there is an improvement in WOA's performance by approximately 5% compared to that of other algorithms.

This article proposes a novel evolving based prediction model for the accurate short term load forecasting in solar based smart grids. The proposed method uses a probabilistic method for uncertainty quantization to make sure that the maximum modeling of the prediction interval would be achieved in a renewable based environment. In this regard, the innovative lower upper bound estimation method (LUBE) is trained using the real-time data of the smart grid gathered by the digital twin of the system. This would result in much higher results due to the avoidance of malfunction of the smart metering devices located within the smart grid. Digital twin can help predict the load demand in solar based smart grids by using machine learning algorithms to analyze the data from the smart grid. This data can be used to create a model of the system and predict how the load demand will change based on different factors such as weather, time of day, and season. By understanding the load demand, solar based smart grids can better manage their energy resources and optimize the performance of the system. In order to improve the model performance, white shark optimization algorithm (WSOA) is used as the trainer of the prediction model in a heuristic environment. The results advocate the high accuracy and reliability of the proposed method on practical dataset,

To boost the efficiency of dye-sensitized solar cells (DSSCs) at a cheaper cost than currently available counter electrodes, platinum (Pt)-based CEs are necessary. We demonstrate the creation of thin films with different aspect ratios made of molybdenum ditelluride (CoTe) combined with graphitic carbon nitrides (g-C3N4) using the chemical vapour deposition technique on an FTO glass substrate. According to XRD, Raman, SEM, and TEM examination, the 2D nanosheets of g-C3N4have a polycrystalline nature and uniform nanograins that break human bone like the morphology of CoTe. The optical band gap and charge transfer efficiency of the films was assessed using UV and PL spectroscopy. In experiments, the modification of DSSCs with g-C3N4 significantly increased their photoelectric conversion efficiency. The DSSC incorporating CoTe@g-C3N4CE achieved high-power conversion efficiency (PCE) of 8.52% compared to DSSC with bare CoTe CE (2.67%).Furthermore, the upgraded CoTe@g-C3N4CE exhibited improved electron lifetime compared to other CEs, significant reduction towards I3-, and good electrocatalytic activity. Additionally, CoTe@g-C3N4 shows excellent electrocatalytic activity and prolonged electron lifetime, which is supported by experimental work using Tafel polarisation, EIS, and CV.

The developing agri-food sector significantly boosts food production and plays a crucial role in resolving the global food crisis. This development is valuable when accompanied by environmental sustainability. The indiscriminate use of fossil energy sources in these industries has raised serious environmental concerns in recent years. As a result, researchers have explored the substitution of renewable energies, particularly solar energy, as a means of resource conservation. However, concerns about the environmental effects of solar technology establishment have prompted investigations into their environmental footprints. Life cycle assessment (LCA) has emerged as a valuable tool for systematically evaluating the potential environmental impacts of solar energy. Furthermore, combining LCA with exergetic analysis as the main tool for assessing energy utilization can help identify the most sustainable scenarios. In this context, the present study provides a systematic and comprehensive review and critical discussion of the environmental LCA and exergetic analysis of applied solar technologies in the agri-food sector. The study first introduces all the utilized technologies in detail. It then discusses the principles, steps, and methods of LCA and exergetic analysis employed by researchers. Based on the analysis of 116 considered studies, it is concluded that photovoltaic (PV), photovoltaic/thermal (PV/T), and concentrated solar power systems (CSP) are the leading solar technologies in the agri-food sector. The study further concludes that PV systems are the most exergoenvironmentally friendly among all solar systems, while the CSP system exhibits favorable characteristics compared to PV/T, particularly from the perspective of LCA.

Perovskite Solar Cells (PSCs) are one of the most promising photovoltaic technologies, with rapid efficiency improvement in a short time. In recent years PSCs attained a maximum efficiency of nearly 30 %. The ability to fine-tune the performance of the perovskite layer through additives and surface modifications has been a significant factor in its recent development. A few key parameters influence the efficiency of PSCs and one such crucial parameter is the surface recombination, which needs to be minimized to improve the efficiency. This work has demonstrated that the surface recombination can be minimized by adding Ti3C2 MXene in the MAPbI3 layer of the PSCs. The addition of MXene helps increase the collection of holes from HTL, thereby reducing the recombination rate and improving cell efficiency. The substitution of MXene into the layers was simulated using SCAPS-1D software, and the results were calculated. Various potential ETL, Active layer material combinations and counter electrodes were incorporated into the simulation and the results were compared. This work can provide valuable insight into selecting suitable materials for practical research on PSCs.

Accurate solar resource forecasting remains a challenge. Electricity grid applications require both days-ahead and intra-day prediction. Satellite-based methods are known to be the best option for hourly intra-day solar forecasts up to some hours ahead. An adapted Deep Learning (DL) method has been recently reported to outperform the traditional Cloud Motion Vectors (CMV) strategy. This article analyzes the utilization of a well-documented computer vision DL architecture, the U-Net in various forms, for the satellite Earth albedo forecast problem (cloudiness), a straightforward proxy for solar irradiance forecast. It is shown that the U-Net performs better than advanced and optimized CMV techniques and previous art IrradianceNet, setting it at the state-of-the-art. The tests are done over the Pampa Húmeda region of southeast South America, an area in which challenging cloud conditions are frequent. The data for this study are GOES-16 visible channel images. These images present a finer spatial (≃1 km/pixel) and temporal (10 min) resolution than previously explored data sources for solar forecasting. Moreover, the image size used here is ×4 bigger (1024 × 1024 pixels) and the predictions reach further into the future (5 h) than in previous works. The analysis includes several ablation studies, involving different architectures, optimization objectives, inputs, and network sizes. The U-Net is optimized for direct and differential image prediction, being the latter a better-performing option. More notably, the U-Net models are shown to be able to predict cloud extinction, something that has been a barrier for CMV methods.